Cas no 157665-53-7 (tert-Butyl 4-amino-3-fluorobenzoate)

tert-Butyl 4-amino-3-fluorobenzoate structure

157665-53-7 structure

Product Name:tert-Butyl 4-amino-3-fluorobenzoate

CAS No:157665-53-7

Molecular Formula:C₁₁H₁₄NO₂F

Molecular Weight:211.23276

CID:107837

PubChem ID:10420674

tert-Butyl 4-amino-3-fluorobenzoate Properties

Names and Identifiers

- tert-Butyl 4-amino-3-fluorobenzoate
- Benzoic acid,4-amino-3-fluoro-, 1,1-dimethylethyl ester
- Tert-butyl-4-amino-3-fluorobenzoate
- AG-E-06725
- AK135027
- CTK4C9432
- EN001188
- PubChem19660
- SureCN355461
- t-butyl (4-amino-3-fluoro) benzoate
- tert-butyl 3-fluoro-4-aminobenzoate
- Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester
- FYHPHTHRJPRDSU-UHFFFAOYSA-N
- A1-23067
- DTXSID50439604
- Benzoic acid,4-amino-3-fluoro-,1,1-dimethylethyl ester
- EN300-120699
- SB79081
- MFCD08703399
- SCHEMBL355461
- 157665-53-7
- CS-0141838
- tert-butyl 4-amino-3-fluorobenzoate
- BS-49315
- 4-Amino-3-fluoro-benzoic acid tert-butyl ester
- tert-Butyl4-amino-3-fluorobenzoate
- E79816
- AKOS011977320
- 4-Amino-3-Fluoro-Benzoic Acid 1,1-Dimethylethyl Ester
- DB-299216
- TERT-BUTYL 4-AMINO-3-FLUOROBENZOATE
- +Expand
- MDL： MFCD08703399
- InChIKey： FYHPHTHRJPRDSU-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H14FNO2/c1-11(2,3)15-10(14)7-4-5-9(13)8(12)6-7/h4-6H,13H2,1-3H3
- SMILES： CC(C)(C)OC(=O)C1=CC(=C(C=C1)N)F

Computed Properties

Exact Mass: 211.10092
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 211.10085685g/mol
Heavy Atom Count: 15
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32
Refractive Index: 1.524
Boiling Point: 321.076°C at 760 mmHg
Flash Point: 147.982°C
Density: 1.152

tert-Butyl 4-amino-3-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001Q2A-100mg	Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester	157665-53-7	≥97.0%	100mg	$61.00
A2B Chem LLC	AA79634-100mg	Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester	157665-53-7	95%	100mg	$6.00	2024-04-20
Aaron	AR001QAM-100mg	Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester	157665-53-7	97%	100mg	$7.00
Alichem	A019096962-1g	tert-Butyl 4-amino-3-fluorobenzoate	157665-53-7	95%	1g	400.00 USD
Ambeed	A248573-250mg	tert-Butyl 4-amino-3-fluorobenzoate	157665-53-7	95+%	250mg	$11.0	2024-07-21
Chemenu	CM152846-5g	tert-butyl 4-amino-3-fluorobenzoate	157665-53-7	95%	5g	$593
Crysdot LLC	CD12137486-5g	tert-Butyl 4-amino-3-fluorobenzoate	157665-53-7	95+%	5g	$628
Enamine	EN300-120699-0.05g	tert-butyl 4-amino-3-fluorobenzoate	157665-53-7	95%	0.05g	$70.0	2023-06-08
eNovation Chemicals LLC	Y1227716-5g	tert-Butyl 4-amino-3-fluorobenzoate	157665-53-7	95%	5g	$400	2022-10-15
TRC	B750888-25mg	tert-butyl 4-amino-3-fluorobenzoate	157665-53-7		25mg	$ 50.00	2022-06-06

tert-Butyl 4-amino-3-fluorobenzoate Related Literature

1. Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging

M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
2. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
3. Design and construction of Ni3−xCoxO4 nanorods grown on Ni foam for tuning synthetic natural gas heating values

Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
4. Synthesis and evaluation of new potential HIV-1 non-nucleoside reverse transcriptase inhibitors. New analogues of MKC-442 containing Michael acceptors in the C-6 position

Lene Petersen,Carsten H. Jessen,Erik B. Pedersen,Claus Nielsen Org. Biomol. Chem., 2003,1, 3541-3545
5. Determination of total phosphorus in soil and sludge by an effective headspace gas chromatographic method

Yukai Zheng,Weide Fu,Rencheng Zhu,Zhanbo Hu,Gang Chen,Xin-Sheng Chai RSC Adv., 2019,9, 40961-40965
6. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
7. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
8. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
9. Determination of Cl/C and Br/C ratios in pure organic solids using laser-induced plasma spectroscopy in near vacuum ultraviolet†

Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
10. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663

157665-53-7 (tert-Butyl 4-amino-3-fluorobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:157665-53-7)tert-Butyl 4-amino-3-fluorobenzoate

Purity:99%

Quantity:5g

Price($):166